Cas no 1036395-80-8 (3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid)
1036395-80-8 structure
Product Name:3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid
CAS No:1036395-80-8
MF:C10H8ClF3O2
MW:252.617532730103
MDL:MFCD11519329
CID:2151736
PubChem ID:57368010
Update Time:2025-04-21
3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid
- 3-[3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
- LRB39580
- 3-[3-Chloro-4-(trifluoromethyl)-phenyl]propionic acid
- AKOS015957016
- CS-0440289
- 3-[3-chloro-4-(trifluoromethyl)phenyl]propanoic acid
- JS-4836
- EN300-703119
- MFCD11519329
- 1036395-80-8
- SCHEMBL584575
- 3-(3-Chloro-4-(trifluoromethyl)phenyl)propanoicacid
- DB-330672
-
- MDL: MFCD11519329
- Inchi: 1S/C10H8ClF3O2/c11-8-5-6(2-4-9(15)16)1-3-7(8)10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
- InChI Key: UCIFEZHKSFPXMY-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)(F)F)C=CC(=C1)CCC(=O)O
Computed Properties
- Exact Mass: 252.0164917g/mol
- Monoisotopic Mass: 252.0164917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302505-1g |
3-[3-Chloro-4-(trifluoromethyl)phenyl]propionic acid |
1036395-80-8 | 1g |
£111.00 | 2025-02-21 | ||
| Apollo Scientific | PC302505-5g |
3-[3-Chloro-4-(trifluoromethyl)phenyl]propionic acid |
1036395-80-8 | 5g |
£443.00 | 2025-02-21 | ||
| abcr | AB263890-1 g |
3-[3-Chloro-4-(trifluoromethyl)phenyl]propionic acid; . |
1036395-80-8 | 1g |
€219.80 | 2023-06-22 | ||
| abcr | AB263890-5 g |
3-[3-Chloro-4-(trifluoromethyl)phenyl]propionic acid; . |
1036395-80-8 | 5g |
€757.30 | 2023-06-22 | ||
| Chemenu | CM316689-5g |
3-(3-Chloro-4-(trifluoromethyl)phenyl)propanoic acid |
1036395-80-8 | 95% | 5g |
$581 | 2023-02-03 | |
| Enamine | EN300-703119-0.05g |
3-[3-chloro-4-(trifluoromethyl)phenyl]propanoic acid |
1036395-80-8 | 0.05g |
$212.0 | 2023-06-06 | ||
| Enamine | EN300-703119-0.1g |
3-[3-chloro-4-(trifluoromethyl)phenyl]propanoic acid |
1036395-80-8 | 0.1g |
$317.0 | 2023-06-06 | ||
| Enamine | EN300-703119-0.25g |
3-[3-chloro-4-(trifluoromethyl)phenyl]propanoic acid |
1036395-80-8 | 0.25g |
$452.0 | 2023-06-06 | ||
| Enamine | EN300-703119-0.5g |
3-[3-chloro-4-(trifluoromethyl)phenyl]propanoic acid |
1036395-80-8 | 0.5g |
$713.0 | 2023-06-06 | ||
| Enamine | EN300-703119-1.0g |
3-[3-chloro-4-(trifluoromethyl)phenyl]propanoic acid |
1036395-80-8 | 1g |
$914.0 | 2023-06-06 |
3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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